Cas no 1335895-39-0 (4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol)

• Product Name: 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol
• CAS No: 1335895-39-0
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6101476
• PubChem ID: 165946499
• Update Time: 2025-07-18

4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol
• EN300-1924516
• 4-[(2S)-2-aminopropyl]-5-bromo-2-methoxyphenol
• 1335895-39-0

• Inchi： 1S/C10H14BrNO2/c1-6(12)3-7-4-10(14-2)9(13)5-8(7)11/h4-6,13H,3,12H2,1-2H3/t6-/m0/s1
• InChI Key： BEORDZDOYAGCHO-LURJTMIESA-N
• SMILES： BrC1=CC(=C(C=C1C[C@H](C)N)OC)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol

Professional Introduction to 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol (CAS No. 1335895-39-0)

4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol (CAS No. 1335895-39-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents. The intricate molecular architecture of this compound, featuring both aminopropyl and bromo substituents, along with a methoxy group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of this compound is further underscored by its potential role in addressing complex biological targets. Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving higher efficacy and specificity in therapeutic interventions. The stereochemical configuration at the (2S) position in 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol is particularly noteworthy, as it may influence the compound's interaction with biological receptors and enzymes. This aspect has been a focal point for researchers aiming to develop enantiomerically pure compounds with enhanced pharmacological properties.

In the context of contemporary pharmaceutical research, 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol has been explored for its potential applications in the synthesis of bioactive molecules. The presence of both amino and hydroxyl functionalities provides multiple sites for chemical modification, enabling the design of derivatives with tailored biological activities. For instance, the amino group can be utilized for peptide coupling or further functionalization, while the hydroxyl group offers opportunities for hydrogen bonding interactions with biological targets.

The bromo substituent on the aromatic ring adds another layer of complexity to this compound, making it a valuable intermediate in synthetic chemistry. Bromine atoms are frequently employed in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in constructing complex molecular frameworks. This feature has made 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol a subject of interest for researchers seeking to develop novel heterocyclic compounds.

Recent studies have also highlighted the compound's potential in addressing inflammatory and immunomodulatory pathways. The structural motifs present in 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol bear resemblance to known bioactive molecules that interact with inflammatory mediators and immune receptors. This similarity has prompted investigations into its potential role as an anti-inflammatory agent or immunomodulator. Preliminary experimental data suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The methoxy group in the molecule also contributes to its pharmacological profile by influencing solubility and metabolic stability. Methoxy-substituted aromatic compounds are well-documented for their enhanced bioavailability and reduced susceptibility to enzymatic degradation. This characteristic makes 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol a promising candidate for further development into a pharmacologically active entity.

In conclusion, 4-(2S)-2-aminopropyl-5-bromo-2-methoxyphenol represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features, including the stereochemically defined (2S) configuration, multiple functional groups for chemical modification, and potential interactions with biological targets, make it a valuable scaffold for drug discovery efforts. As research continues to uncover new therapeutic strategies, compounds like 4-(5-bromo)-methoxy-phenol-NH(CH₃)CH₃, may play a pivotal role in addressing unmet medical needs.